Cas no 4411-97-6 (2,3-dimethylbut-2-enoic acid)

• Product Name: 2,3-dimethylbut-2-enoic acid
• CAS No: 4411-97-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1516086
• PubChem ID: 535246
• Update Time: 2025-04-21

2,3-dimethylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2,3-dimethyl-
• 2,3-dimethylbut-2-enoic acid
• UAXOELSVPTZZQG-UHFFFAOYSA-N
• trimethyl acrylic acid
• 2,3-Dimethyl-2-butenoic acid
• 2,3-Dimethyl-2-butensaure
• 2,3-Dimethyl-2-butenoic acid #
• 2,3-dimethylbut-2-enoicacid
• CHEBI:180389
• EN300-101716
• SCHEMBL15510
• LMFA01020116
• 4411-97-6
• AKOS006380498
• CS-0229947
• DTXSID40336658

• Inchi： 1S/C6H10O2/c1-4(2)5(3)6(7)8/h1-3H3,(H,7,8)
• InChI Key： UAXOELSVPTZZQG-UHFFFAOYSA-N
• SMILES： OC(/C(/C)=C(\C)/C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids